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Physical & Chemical Properties of Flufenacet
Oxalate

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Flufenacet oxalate

CAS No.: 201668-31-7

Cat. No.: S650731

Property Value

Molecular Formula C11H12FNOs [1] [2]

Molecular Weight 225.22 g/mol [2] [3]

Density 1.3+0.1 g/cm? [2]

Flash Point 168.1+28.4 °C [2]

Boiling Point 354.3+44.0 °C at 760 mmHg [2]
Vapour Pressure 0.0£0.8 mmHg at 25°C [2]

Frequently Asked Questions

e What are the recommended storage conditions for Flufenacet oxalate? While specific stability
studies are not available in the search results, one supplier lists a recommendation to store the
substance at 2-8°C in a refrigerator [3]. In the absence of comprehensive data, this is a prudent starting

point.

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s650731?utm_src=pdf-body
https://www.smolecule.com/products/s650731?utm_src=pdf-interest
https://sitem.herts.ac.uk/aeru/iupac/Reports/815.htm
https://www.chemsrc.com/en/cas/201668-31-7_783221.html
https://www.chemsrc.com/en/cas/201668-31-7_783221.html
https://www.pharmaffiliates.com/en/201668-31-7-flufenacet-oxalate-paenv000499.html
https://www.chemsrc.com/en/cas/201668-31-7_783221.html
https://www.chemsrc.com/en/cas/201668-31-7_783221.html
https://www.chemsrc.com/en/cas/201668-31-7_783221.html
https://www.chemsrc.com/en/cas/201668-31-7_783221.html
https://www.smolecule.com/products/s650731?utm_src=pdf-body
https://www.pharmaffiliates.com/en/201668-31-7-flufenacet-oxalate-paenv000499.html
https://www.smolecule.com/products/s650731?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

e Is Flufenacet oxalate stable in the environment? Data on its environmental fate indicates that
Flufenacet oxalea is non-persistent in soil under laboratory conditions, with a typical aerobic soil
degradation half-life (DTso0) of 5.83 days. However, the time for 90% degradation (DT90) can be much
longer (123.0 days), which may be classified as persistent by some standards [1].

¢ What is Flufenacet oxalate? Flufenacet oxalate is a chemical transformation product (metabolite)
of the herbicide Flufenacet. It is formed in soil, plants, animals, and groundwater [1]. It is also known

by other names such as Flufenacet OXA and 2-((4-fluorophenyl)(isopropyl)amino)-2-oxoacetic acid
[2].

Troubleshooting Guide

e Handling and Safety: The substance has associated hazard statements H301 (toxic if swallowed)
and H317 (may cause an allergic skin reaction) [2]. Use personal protective equipment including
gloves, eyel/face protection, and an N95 dust mask [2].

e Lack of Experimental Data: The search results do not provide detailed experimental protocols for
handling or analyzing Flufenacet oxalate. The available information is primarily from regulatory data
summaries and chemical supplier catalogs [1] [2] [3].

Recommended Experimental Workflow for Stability
Assessment

Given the lack of specific data, the following workflow outlines a general approach to determine the storage

stability of a chemical substance in a laboratory setting.
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Compare Purity & Degradation

Establish Storage Protocol
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Physical & Chemical Properties of Flufenacet Oxalate]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b650731#storage-conditions-

stability-flufenacet-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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